Cas no 87931-27-9 ( )

• Product Name: &nbsp
• CAS No: 87931-27-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 992885
• PubChem ID: 294992
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1,3-di(propan-2-yl)urea
• 1-phenyl-1,3-dipropan-2-yl-urea
• NN'-di-isopropyl-N-phenylurea
• 87931-27-9
• NSC-164147
• NSC164147
• phenyl diisopropyl urea
• DTXSID00304090
•  

• Inchi： 1S/C13H20N2O/c1-10(2)14-13(16)15(11(3)4)12-8-6-5-7-9-12/h5-11H,1-4H3,(H,14,16)
• InChI Key： IDPHRRSZASMESN-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)N(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 3.41030